Cas no 79851-85-7 (2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-)
79851-85-7 structure
Product Name:2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-
CAS No:79851-85-7
MF:C10H8BrNO3
MW:270.07942199707
MDL:MFCD16703402
CID:1798742
PubChem ID:12701753
Update Time:2025-08-03
2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-
- 79851-85-7
- SCHEMBL8948117
- 6-(2-bromoacetyl)-3-methyl-2(3H)-benzoxazolone
- 6-(2-bromoacetyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
- 6-bromoacetyl-3-methyl-2-oxo-3h-benzoxazole
- 6-(2-bromoacetyl)-3-methylbenzo[d]oxazol-2(3H)-one
- s10756
- AKOS011558188
- 6-(2-bromoacetyl)-3-methyl-1,3-benzoxazol-2-one
-
- MDL: MFCD16703402
- Inchi: 1S/C10H8BrNO3/c1-12-7-3-2-6(8(13)5-11)4-9(7)15-10(12)14/h2-4H,5H2,1H3
- InChI Key: LAUINISNXLVCFD-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CC2=C(C=1)OC(N2C)=O)=O
Computed Properties
- Exact Mass: 268.96876g/mol
- Monoisotopic Mass: 268.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.6Ų
2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0994153-1g |
6-(2-bromoacetyl)-3-methyl-2(3H)-benzoxazolone |
79851-85-7 | 95% | 1g |
$890 | 2024-08-02 | |
| Chemenu | CM362256-1g |
6-(2-bromoacetyl)-3-methyl-2(3H)-benzoxazolone |
79851-85-7 | 95%+ | 1g |
$1014 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615874-1g |
6-(2-Bromoacetyl)-3-methylbenzo[d]oxazol-2(3H)-one |
79851-85-7 | 98% | 1g |
¥8516.00 | 2024-07-28 | |
| eNovation Chemicals LLC | Y0994153-5g |
6-(2-bromoacetyl)-3-methyl-2(3H)-benzoxazolone |
79851-85-7 | 95% | 5g |
$1800 | 2025-02-25 |
2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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